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Compound of Interest

Compound Name: Diamthazole hydrochloride

Cat. No.: B086189

This technical guide provides a comprehensive overview of the solubility of Diamthazole
hydrochloride in various solvents, intended for researchers, scientists, and professionals in
drug development. This document compiles available quantitative data, details experimental
protocols for solubility determination, and offers visual representations of key experimental
workflows.

Physicochemical Properties of Diamthazole
Hydrochloride

Diamthazole hydrochloride, an antifungal agent, possesses the following physicochemical

properties:
Property Value Source
Molecular Formula C15H24CIN3OS [1]
Molecular Weight 329.89 g/mol [1]
CAS Number 17140-69-1 [1]
Appearance White to light yellow solid [1]

Solubility of Diamthazole Hydrochloride
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The solubility of a compound is a critical parameter in drug discovery and development,

influencing its formulation, delivery, and bioavailability. The following table summarizes the

known solubility of Diamthazole hydrochloride in Dimethyl Sulfoxide (DMSQO) and various

solvent systems.

Solvent/Solvent

Solubility Conditions & Notes  Source
System
Requires ultrasonic
and warming/heating
to 60°C. The use of
100 mg/mL (303.13 new, non-hygroscopic
DMSO g/mL ( ¢ p 1

mM)

DMSO is crucial as
moisture can
significantly impact

solubility.

10% DMSO, 40%
PEG300, 5% Tween-
80, 45% Saline

2.5 mg/mL (7.58 mM)

Requires sonication to
achieve a clear

solution.

[1]

10% DMSO, 90%
(20% SBE-B-CD in

Saline)

2.5 mg/mL (7.58 mM)

Requires sonication to
achieve a clear

solution.

[1]

10% DMSO, 90%
Corn Ol

2.5 mg/mL (7.58 mM)

Requires sonication to
achieve a clear

solution.

[1]

Experimental Protocols for Solubility Determination

Accurate and reproducible solubility data are essential for pharmaceutical research. The

following sections detail standardized protocols for determining the thermodynamic solubility

and for preparing stock solutions of Diamthazole hydrochloride.

The shake-flask method is the gold standard for determining the thermodynamic equilibrium

solubility of a compound.[2][3] This method involves achieving a saturated solution in

equilibrium with the solid drug.
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Materials:

Diamthazole hydrochloride

e Solvent of interest (e.g., DMSO, water, ethanol)
o Glass vials with screw caps

» Orbital shaker or rotator with temperature control
e Centrifuge

o Syringe filters (e.g., 0.22 um PTFE or PVDF)

e Analytical balance

e High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for
concentration analysis

Procedure:

o Preparation: Add an excess amount of Diamthazole hydrochloride to a glass vial. The
excess solid is crucial to ensure that a saturated solution is formed.

e Solvent Addition: Add a known volume of the desired solvent to the vial.

» Equilibration: Tightly cap the vial and place it in an orbital shaker set to a constant
temperature (e.g., 25°C or 37°C). Agitate the mixture for a sufficient period (typically 24-48
hours) to ensure equilibrium is reached.

o Phase Separation: After equilibration, allow the vial to stand undisturbed to let the excess
solid settle. Centrifuge the vial at a high speed to further separate the solid from the
supernatant.

o Sample Collection: Carefully collect an aliquot of the clear supernatant. To remove any
remaining solid particles, filter the collected supernatant using a syringe filter.
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« Dilution: Dilute the filtered supernatant with the solvent to a concentration within the linear
range of the analytical method.

e Quantification: Analyze the concentration of Diamthazole hydrochloride in the diluted
sample using a validated analytical method such as HPLC or UV-Vis spectrophotometry.

o Calculation: Calculate the solubility by multiplying the measured concentration by the dilution
factor.

For many biological assays, Diamthazole hydrochloride needs to be prepared in a mixed
solvent system to ensure solubility and compatibility. The following protocol describes the
preparation of a 2.5 mg/mL solution in a DMSO/PEG300/Tween-80/Saline vehicle.[1]

Materials:

o Diamthazole hydrochloride
e DMSO

e PEG300

e Tween-80

» Saline solution

» Sterile conical tubes

» Vortex mixer

e Sonicator

Procedure:

« Initial Dissolution: Prepare a 25 mg/mL stock solution of Diamthazole hydrochloride in
DMSO. This may require warming and sonication.

e Mixing Solvents: In a sterile conical tube, add 100 pL of the 25 mg/mL Diamthazole
hydrochloride stock solution in DMSO.
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e Addition of PEG300: Add 400 pL of PEG300 to the tube and mix thoroughly by vortexing.

» Addition of Tween-80: Add 50 pL of Tween-80 and vortex again until the solution is
homogeneous.

 Final Dilution with Saline: Add 450 pL of saline to bring the total volume to 1 mL. Vortex the
solution thoroughly.

e Sonication: To ensure complete dissolution and a clear solution, sonicate the final mixture.
The final concentration of Diamthazole hydrochloride will be 2.5 mg/mL.

Visualization of Experimental Workflows

The following diagrams, created using the DOT language, illustrate the key experimental
workflows described in this guide.
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Preparation

Add excess Diamthazole HCI to vial

:

Add known volume of solvent

Equilibration

Agitate at constant temperature (24-48h)

Phase Sev-paration

Centrifuge to pellet excess solid

:

Filter supernatant (0.22 um filter)

Anav_ysis

Dilute filtered sample

:

Quantify concentration (HPLC/UV-Vis)

Click to download full resolution via product page

Caption: Workflow for the Shake-Flask Solubility Determination Method.
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Stock Preparation

Prepare 25 mg/mL stock in DMSO

Mixed Solvent Formulation

Take 100 pL of DMSO stock

'

Add 400 pL PEG300 and mix

l

Add 50 pL Tween-80 and mix

'

Add 450 pL Saline and mix

Final Solution

Sonicate to obtain 2.5 mg/mL clear solution

Click to download full resolution via product page

Caption: Workflow for Preparing a Mixed Solvent Stock Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso-and-other-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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